Cas no 2418678-52-9 (2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid)

• Product Name: 2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid
• CAS No: 2418678-52-9
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5679289
• PubChem ID: 165772053
• Update Time: 2025-10-05

2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26627562
• 2-(3-amino-5-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-4-methylphenyl)acetic acid
• 2418678-52-9
• 2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid

• Inchi： 1S/C16H23NO5/c1-10-12(5-11(6-13(10)17)7-14(18)19)8-21-9-15(20)22-16(2,3)4/h5-6H,7-9,17H2,1-4H3,(H,18,19)
• InChI Key： AUZFQNWCWDIOHB-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(CC(=O)O)C=C(C=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid

Research Briefing on 2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid (CAS: 2418678-52-9)

In recent years, the compound 2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid (CAS: 2418678-52-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development, particularly in the context of targeted therapies and enzyme modulation.

The primary focus of recent studies has been on elucidating the compound's mechanism of action and its interactions with biological targets. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the three-dimensional structure of the molecule and its binding affinity to specific proteins. These studies have revealed promising insights into its potential as a scaffold for designing novel inhibitors.

One notable study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of key enzymatic pathways involved in inflammatory responses. The findings indicated that 2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This selectivity suggests potential applications in developing anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations have also highlighted the compound's stability and pharmacokinetic properties. In vitro and in vivo studies demonstrated favorable metabolic stability and oral bioavailability, making it a viable candidate for further preclinical development. Additionally, computational modeling studies have provided valuable insights into structure-activity relationships (SAR), aiding in the optimization of its pharmacological profile.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of derivatives based on this compound.

In conclusion, 2-(3-amino-5-{2-(tert-butoxy)-2-oxoethoxymethyl}-4-methylphenyl)acetic acid represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a valuable tool for future research and therapeutic development. Continued exploration of its potential, coupled with innovative synthetic and analytical approaches, will be crucial in unlocking its full potential in the pharmaceutical industry.